Cas no 1807211-62-6 (Methyl 4-bromo-5-cyano-3-(hydroxymethyl)phenylacetate)

• Product Name: Methyl 4-bromo-5-cyano-3-(hydroxymethyl)phenylacetate
• CAS No: 1807211-62-6
• MF: C₁₁H₁₀BrNO₃
• MW: 284.10600233078
• CID: 4977598
• Update Time: 2025-06-08

Methyl 4-bromo-5-cyano-3-(hydroxymethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-bromo-5-cyano-3-(hydroxymethyl)phenylacetate

• Inchi： 1S/C11H10BrNO3/c1-16-10(15)4-7-2-8(5-13)11(12)9(3-7)6-14/h2-3,14H,4,6H2,1H3
• InChI Key： CEHVSXXPLQIQQW-UHFFFAOYSA-N
• SMILES： BrC1C(C#N)=CC(CC(=O)OC)=CC=1CO

Computed Properties

• Exact Mass: 282.98441 g/mol
• Monoisotopic Mass: 282.98441 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 70.3
• Molecular Weight: 284.11

Additional information on Methyl 4-bromo-5-cyano-3-(hydroxymethyl)phenylacetate

Methyl 4-bromo-5-cyano-3-(hydroxymethyl)phenylacetate (CAS No. 1807211-62-6): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-bromo-5-cyano-3-(hydroxymethyl)phenylacetate, identified by its CAS number 1807211-62-6, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention due to its utility in the synthesis of various biologically active molecules. The presence of both bromine and cyano functional groups, alongside a hydroxymethyl substituent, makes it a versatile building block for medicinal chemists.

The< strong>4-bromo moiety provides a reactive site for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in constructing complex aromatic scaffolds. Concurrently, the< strong>5-cyano group introduces electrophilic characteristics, enabling reactions like nucleophilic substitution or reduction to form amine derivatives. The< strong>3-(hydroxymethyl) group offers opportunities for etherification or esterification, further expanding the synthetic possibilities.

In recent years, the demand for novel pharmaceuticals has driven extensive research into efficient synthetic pathways. Methyl 4-bromo-5-cyano-3-(hydroxymethyl)phenylacetate has emerged as a key intermediate in the development of small-molecule drugs targeting various therapeutic areas. For instance, studies have demonstrated its role in the synthesis of kinase inhibitors, which are crucial in oncology. The ability to modify its structure allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, making it an invaluable asset in drug discovery.

The< strong>Methyl 4-bromo-5-cyano-3-(hydroxymethyl)phenylacetate intermediate has also been explored in the development of antimicrobial agents. The bromine and cyano groups contribute to its reactivity, enabling the formation of complex heterocyclic structures that exhibit potent antibacterial and antifungal activities. Researchers have leveraged its versatility to create derivatives with enhanced efficacy against resistant strains of pathogens.

Advancements in synthetic methodologies have further highlighted the importance of this compound. Transition-metal-catalyzed reactions, particularly palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of intricate molecular frameworks. These techniques have been instrumental in generating libraries of compounds for high-throughput screening, accelerating the drug discovery process.

The< strong>hydroxymethyl group in Methyl 4-bromo-5-cyano-3-(hydroxymethyl)phenylacetate also plays a critical role in modulating drug properties. It can be oxidized to form aldehydes or carboxylic acids, which are essential for further derivatization. This flexibility allows chemists to tailor the compound’s solubility, bioavailability, and metabolic stability, ensuring that it meets stringent pharmaceutical standards.

In conclusion, Methyl 4-bromo-5-cyano-3-(hydroxymethyl)phenylacetate (CAS No. 1807211-62-6) is a multifaceted intermediate with broad applications in pharmaceutical synthesis. Its unique structural attributes enable diverse chemical transformations, making it indispensable in the development of innovative therapeutic agents. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to remain a cornerstone in medicinal chemistry.